Cas no 2171687-52-6 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclohexane-1-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclohexane-1-carboxylic acid
• CAS No: 2171687-52-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6383723
• PubChem ID: 165563107
• Update Time: 2025-10-30

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclohexane-1-carboxylic acid
• EN300-1570945
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]cyclohexane-1-carboxylic acid
• 2171687-52-6
• (1r,4r)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]cyclohexane-1-carboxylic acid
• (1s,4s)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]cyclohexane-1-carboxylic acid
• EN300-1484699
• EN300-1544118

• Inchi： 1S/C28H34N2O5/c1-28(2,3)24(25(31)29-18-14-12-17(13-15-18)26(32)33)30-27(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,12-16H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： XGYCUPFJDRDMRB-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)NC(C(C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclohexane-1-carboxylic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclohexane-1-carboxylic acid: A Novel Scaffold for Targeted Therapeutic Applications

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclohexane-1-carboxylic acid is a complex organic molecule with a unique molecular framework that combines multiple functional groups to enable its potential application in pharmaceutical research. This compound, identified by the CAS number 2171687-52-6, represents a significant advancement in the development of multifunctional scaffolds for drug discovery. Its structural complexity, particularly the integration of a fluorene ring system with a methoxycarbonyl group and a 3,3-dimethylbutanamide moiety, positions it as a promising candidate for modulating biological targets with high specificity.

Recent studies in the field of medicinal chemistry have highlighted the importance of designing molecules with multiple pharmacophoric elements to enhance their therapeutic potential. The fluorene core, a well-known aromatic scaffold, is frequently utilized in drug development due to its ability to interact with various biological targets, including proteins and nucleic acids. In the case of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclohexane-1-carboxylic acid, the fluorene ring is conjugated with a methoxycarbonyl group, which may contribute to its solubility and metabolic stability. This structural feature is particularly relevant in the context of oral drug delivery, where solubility and bioavailability are critical factors.

The incorporation of a 3,3-dimethylbutanamide group further enhances the molecule's functional diversity. This moiety is known to exhibit various biological activities, including anti-inflammatory and anti-cancer properties, depending on its chemical environment. The 3,3-dimethylbutanamide group in this compound is connected to a cyclohexane-1-carboxylic acid ring, which provides a rigid structural backbone. This rigidity is essential for maintaining the molecule's conformational stability, a critical aspect in ensuring its efficacy as a therapeutic agent.

Current research in the field of drug development emphasizes the importance of designing molecules with multiple functional groups to target specific biological pathways. The fluorene ring system in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclohexane-1-carboxylic acid is particularly noteworthy for its potential to interact with protein targets through hydrophobic and hydrogen-bonding interactions. These interactions are crucial for modulating the activity of enzymes and receptors involved in disease progression.

Recent studies have also explored the role of methoxycarbonyl groups in enhancing the pharmacokinetic properties of small molecules. The methoxycarbonyl moiety in this compound may contribute to its metabolic stability, reducing the risk of rapid degradation in the body. This property is particularly valuable for drugs that require prolonged action or systemic availability. Additionally, the methoxycarbonyl group may influence the molecule's ability to cross biological membranes, a factor that is essential for its therapeutic efficacy.

The 3,3-dimethylbutanamide group in this compound is also of interest due to its potential to modulate the activity of certain enzymes. Research has shown that 3,3-dimethylbutanamide derivatives can exhibit inhibitory effects on enzymes involved in inflammatory responses, suggesting their potential application in the treatment of chronic inflammatory diseases. The integration of this group with the fluorene ring system in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclohexane-1-carboxylic acid may enhance its ability to target specific pathways, making it a promising candidate for further investigation.

Another key aspect of this molecule is the presence of the cyclohexane-1-carboxylic acid ring, which provides a rigid structural framework. This rigidity is important for maintaining the molecule's conformational stability, which is critical for its interaction with biological targets. The cyclohexane-1-carboxylic acid ring may also contribute to the molecule's ability to form hydrogen bonds with receptor sites, enhancing its binding affinity and selectivity.

The combination of these functional groups in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclohexane-1-carboxylic acid suggests that it may have a broad range of applications in pharmaceutical research. Its structural complexity allows for the possibility of fine-tuning its properties to target specific diseases. For example, the molecule's ability to interact with proteins and modulate enzyme activity could make it a valuable tool in the development of therapies for conditions such as cancer, neurodegenerative disorders, and autoimmune diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclohexane-1-carboxylic acid with greater accuracy. These tools allow for the simulation of molecular interactions, helping to identify potential targets and optimize the molecule's structure for improved efficacy. Such computational approaches are essential in the early stages of drug discovery, where the ability to predict a molecule's behavior can significantly reduce the time and cost associated with experimental testing.

Despite its promising potential, further research is needed to fully understand the biological activity of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclohexane-1-carboxylic acid. Studies are currently underway to evaluate its pharmacological properties, including its toxicity profile and mechanism of action. These investigations will be critical in determining its suitability for clinical applications and guiding its development as a therapeutic agent.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclooxygenase-1-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combining a fluorene ring system with a methoxycarbonyl group and a 3,3-dimethylbutanamide moiety, positions it as a promising candidate for the development of novel therapeutics. As research in this area continues, the potential applications of this compound are expected to expand, offering new opportunities for the treatment of a wide range of diseases.